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Compound of Interest

Compound Name: N-(4-Hydroxyphenyl)propanamide

Cat. No.: B195517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(4-Hydroxyphenyl)propanamide, also known as 4-Hydroxypropionanilide, is a chemical

compound with the molecular formula C₉H₁₁NO₂. It is recognized as a significant intermediate

in pharmaceutical synthesis and is also identified as an impurity (Impurity B) of Acetaminophen

(Paracetamol)[1][2]. Understanding its dissolution properties is crucial for its application in

research and development, particularly in drug metabolism studies, toxicology assessments,

and as a reference standard in analytical chemistry.

This document provides detailed protocols for the dissolution of N-(4-
Hydroxyphenyl)propanamide in various solvents suitable for laboratory applications,

including the preparation of stock solutions for in vitro assays.

Physicochemical Properties
A summary of the key physicochemical properties of N-(4-Hydroxyphenyl)propanamide is

presented in the table below. This information is essential for accurate weighing and

preparation of solutions.
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Property Value Reference

Molecular Formula C₉H₁₁NO₂ [1]

Molecular Weight 165.19 g/mol [1]

Appearance
White to off-white crystalline

powder

Melting Point Approximately 173°C [1]

CAS Number 1693-37-4 [1]

Solubility Profile
While quantitative solubility data for N-(4-Hydroxyphenyl)propanamide in a wide range of

solvents is not extensively documented, a qualitative solubility profile can be inferred from its

chemical structure and data on structurally similar compounds such as p-aminophenol and N-

acetyl-p-aminophenol.

Solvent Qualitative Solubility Remarks

Dimethyl Sulfoxide (DMSO) Highly Soluble

Recommended for preparing

high-concentration stock

solutions for biological assays.

Ethanol Soluble

A suitable solvent for many

applications. Lower toxicity

than DMSO for certain cell

lines.

Methanol Soluble
Can be used as an alternative

to ethanol.

Water Sparingly Soluble

Solubility in aqueous solutions

is expected to be low but may

be enhanced at higher

temperatures.
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Experimental Protocols
General Safety Precautions
Before handling N-(4-Hydroxyphenyl)propanamide, consult the Safety Data Sheet (SDS).

Standard laboratory safety practices should be followed:

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Protocol for Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, which is a common starting

concentration for serial dilutions in biological experiments.

Materials:

N-(4-Hydroxyphenyl)propanamide (solid)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of N-(4-
Hydroxyphenyl)propanamide is calculated as follows:
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Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

Mass (mg) = 0.010 mol/L × 0.001 L × 165.19 g/mol × 1000 = 1.6519 mg

Weighing the compound:

Accurately weigh approximately 1.65 mg of N-(4-Hydroxyphenyl)propanamide using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the

compound.

Vortex the tube thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) to minimize

freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.

Protocol for Preparation of Working Solutions in Cell
Culture Media
Materials:

10 mM N-(4-Hydroxyphenyl)propanamide stock solution in DMSO

Sterile cell culture medium, pre-warmed to 37°C

Sterile serological pipettes and pipette tips

Procedure:

Thaw the stock solution:
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Thaw an aliquot of the 10 mM stock solution at room temperature.

Dilution to the final concentration:

To prepare a working solution, dilute the stock solution into the pre-warmed cell culture

medium. It is crucial to maintain the final DMSO concentration at a non-toxic level,

typically below 0.5%, with 0.1% being preferable for sensitive cell lines.

Example for a 100 µM working solution:

Add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium.

Mix gently by pipetting up and down.

Vehicle Control: Always prepare a vehicle control containing the same final concentration

of DMSO as the working solutions to account for any effects of the solvent on the

experimental system.

Diagrams
Experimental Workflow for Solution Preparation
The following diagram illustrates the general workflow for preparing stock and working solutions

of N-(4-Hydroxyphenyl)propanamide.
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Solution Preparation

Application in Experiments

Weigh N-(4-Hydroxyphenyl)propanamide

Dissolve in appropriate solvent (e.g., DMSO)

Prepare concentrated stock solution

Aliquot for storage

Store at -20°C

Thaw stock solution aliquot

For experimental use

Dilute in experimental buffer or media

Prepare final working solution

Use in in vitro/in vivo assay
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N-(4-Hydroxyphenyl)propanamide (Solid)

High Concentration Stock Solution (e.g., 10 mM)

Select Solvent (e.g., DMSO)

Vehicle Control (Solvent only in diluent)Final Working Solution (e.g., 1-100 µM)

Dilute

Cell Culture Medium / Buffer

Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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